Cas no 1448078-95-2 (2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1448078-95-2
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5402811
• Update Time: 2025-06-10

2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethyl-1,3-thiazol-5-yl)-(4-pyrazin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C15H18N4O2S/c1-10-14(22-11(2)18-10)15(20)19-7-3-12(4-8-19)21-13-9-16-5-6-17-13/h5-6,9,12H,3-4,7-8H2,1-2H3
• InChI Key： SVESAEBXWCIJEE-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=NC=1C)(N1CCC(OC2=NC=CN=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine

Comprehensive Overview of 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448078-95-2)

2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448078-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactivity and versatility in drug design. Its molecular structure combines a pyrazine ring with a piperidine moiety linked via an ether bond, further functionalized with a 2,4-dimethyl-1,3-thiazole-5-carbonyl group. This intricate architecture makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents and agrochemicals. Researchers are particularly interested in compounds like 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine due to their potential to interact with biological targets such as enzymes and receptors. The thiazole and pyrazine rings are known for their electron-rich properties, which can facilitate hydrogen bonding and π-π stacking interactions—key factors in drug-receptor binding. This has led to increased searches for "thiazole derivatives in drug discovery" and "pyrazine-based agrochemicals" in scientific databases and AI-driven research tools.

The synthesis of CAS No. 1448078-95-2 involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed literature. Its physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its potential applications. For instance, its moderate lipophilicity suggests good membrane permeability, a desirable trait for orally administered drugs. These characteristics align with the growing interest in "bioavailability enhancement strategies" and "structure-activity relationship (SAR) studies," which are frequently searched topics in pharmaceutical forums.

Beyond pharmaceuticals, 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine has potential applications in agrochemical innovation. Thiazole derivatives are known for their pesticidal and herbicidal activities, and the incorporation of a pyrazine ring could further modulate these effects. This has sparked interest in "green chemistry approaches for agrochemicals" and "sustainable crop protection solutions," reflecting the industry's shift toward environmentally friendly practices.

From a commercial perspective, the compound's patent landscape and supply chain availability are also areas of focus. Companies and researchers often search for "CAS 1448078-95-2 suppliers" or "custom synthesis of thiazole-piperidine hybrids" to source the material for further studies. Its niche application potential ensures that it remains a high-value compound in the fine chemicals market.

In summary, 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448078-95-2) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the contexts of drug discovery and agrochemical development. As scientific inquiries into "heterocyclic compound libraries" and "targeted molecular design" continue to rise, this compound is poised to remain a key player in innovative research endeavors.